Cas no 23996-36-3 (2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl-)
23996-36-3 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl-
CAS No:23996-36-3
MF:C14H12N2O
MW:224.257883071899
CID:258152
PubChem ID:212244
Update Time:2025-04-19
2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl-
- 1-methyl-3-phenyl-1,3-dihydro-benzoimidazol-2-one
- 23996-36-3
- 5-24-02-00338 (Beilstein Handbook Reference)
- SCHEMBL6362809
- 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-3-phenyl-
- 1-Methyl-3-phenyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
- 1,3-Dihydro-1-methyl-3-phenyl-2H-benzimidazol-2-one
- BRN 1576119
- DTXSID50178723
-
- Inchi: 1S/C14H12N2O/c1-15-12-9-5-6-10-13(12)16(14(15)17)11-7-3-2-4-8-11/h2-10H,1H3
- InChI Key: VMKCXIJBSNPXCB-UHFFFAOYSA-N
- SMILES: O=C1N(C)C2C=CC=CC=2N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 224.09506
- Monoisotopic Mass: 224.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 1.236
- Boiling Point: 360.5°C at 760 mmHg
- Flash Point: 160°C
- Refractive Index: 1.643
- PSA: 23.55
2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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